BENGHE Foundational & Exploratory

Check Availability & Pricing

Piperidine-1-carboxylic Acid: A Technical Guide
to Safety and Handling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Piperidine-1-carboxylic Acid

Cat. No.: B172129

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling procedures for Piperidine-
1-carboxylic acid. The information is compiled from various safety data sheets to ensure a
comprehensive understanding of the potential hazards and the necessary precautions for
laboratory and industrial settings.

Section 1: Chemical Identification

Identifier Value

Chemical Name Piperidine-1-carboxylic acid
CAS Number 13406-98-9[1]

Molecular Formula CeH11NO2[1]

Molecular Weight 129.16 g/mol [1]

Synonyms 1-Piperidinecarboxylic acid

- For Research & Development use only.[1] Not
Identified Uses .
for medicinal, household, or other uses.[1]

Section 2: Hazard Identification
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Comprehensive GHS classification data for Piperidine-1-carboxylic acid is not readily
available in the provided search results. However, data for structurally similar compounds, such
as other piperidine carboxylic acid isomers and derivatives, indicate potential hazards.
Researchers should handle this compound with caution, assuming it may present similar risks.

For related compounds like 1-boc-4-piperidine carboxylic acid and various isomers, the
following hazards are identified:

Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[2]

H315: Causes skin irritation[2]
[3]

Skin Corrosion/Irritation Category 2

. " H319: Causes serious eye
Serious Eye Damage/Irritation Category 2A/ 2

irritation[2][3]
Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o
(Single Exposure) irritation[2][3]

Precautionary Statements: P280, P305+P351+P338[2]

Section 3: First-Aid Measures

Immediate medical attention is recommended in all cases of exposure. Always show the safety
data sheet to the attending physician.[2]
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Exposure Route

First-Aid Protocol

Inhalation

Move the person to fresh air.[1][2] If breathing is
difficult, provide oxygen. If the person is not
breathing, give artificial respiration and seek

immediate medical attention.[1]

Skin Contact

Immediately remove all contaminated clothing.
[1] Wash the affected area thoroughly with soap
and plenty of water.[1][2] Consult a physician if

irritation persists.[2]

Eye Contact

Rinse cautiously and thoroughly with plenty of
water for at least 15 minutes, holding the eyelids
open.[1][2] Remove contact lenses if present
and easy to do so.[2] Continue rinsing and

consult a physician.[1][2]

Ingestion

Do NOT induce vomiting.[1] Never give anything
by mouth to an unconscious person.[1][2] Rinse
the mouth with water and call a physician or

Poison Control Center immediately.[1]

Section 4: Fire-Fighting Measures

Aspect

Procedure

Suitable Extinguishing Media

Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.[1][2]

Specific Hazards

Thermal decomposition may produce hazardous
gases and vapors, including carbon oxides (CO,
COz2) and nitrogen oxides (NOXx).[4][5]

Advice for Firefighters

Wear a self-contained breathing apparatus
(SCBA) for firefighting if necessary.[1][2] Use

water spray to cool unopened containers.[4]

Section 5: Accidental Release Measures
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Evacuation and Ventilation:

o Immediately evacuate personnel from the spill area to a safe location.[2]

o Ensure adequate ventilation to dissipate any dust or vapors.[2]

o Remove all sources of ignition.[1]

Personal Precautions:

o Wear appropriate personal protective equipment (PPE), including chemical-impermeable
gloves, safety goggles or a face shield, and a respirator.[1][2]

o Avoid breathing dust, vapors, mist, or gas.[1][2]

o Avoid direct contact with the spilled material.[1]

Containment:

o Prevent the chemical from entering drains, sewers, or waterways.[1][2]

o If the spill is large, create a dike around the spill using inert materials like sand or earth.

Cleanup and Disposal:

[e]

For solid spills, carefully sweep or shovel the material into a suitable, closed container for
disposal, avoiding the creation of dust.[2]

o Do not use combustible materials such as sawdust for absorption.

o Once the material is collected, clean the spill area with soap and water.

o Dispose of the waste material in accordance with all applicable federal, state, and local
regulations.
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Accidental Spill Occurs

Evacuate Area & Don Personal
Ensure Ventilation Protective Equipment (PPE)

Contain Spill
(Prevent entry into drains)

Clean Up Spill
(Sweep solid, absorb liquid)

Place in Closed Container
for Disposal

Decontaminate Area
& Equipment

Spill Response Complete
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Piperidine-1-carboxylic Acid: A Technical Guide to
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b172129#piperidine-1-carboxylic-acid-safety-and-
handling-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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